6-(2,3-Dichlorophenyl)-6-oxohexanoic acid

• IUPAC Name: 6-(2,3-dichlorophenyl)-6-oxohexanoic acid
• InChI: InChI=1S/C12H12Cl2O3/c13-9-5-3-4-8(12(9)14)10(15)6-1-2-7-11(16)17/h3-5H,1-2,6-7H2,(H,16,17)
• InChI Key: ILKFDIHGMHVWPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)CCCCC(=O)O
• Molecular Formula: C12H12Cl2O3
• DSSTOX Substance ID: DTXSID00645410
• Molecular Weight: 275.12 g/mol
• CAS RN: 898791-13-4

Description

6-(2,3-Dichlorophenyl)-6-oxohexanoic acid, or 6-DCOH for short, is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of around 160°C and a density of 1.48 g/cm3. 6-DCOH is widely used as a reagent in organic synthesis and has been used for a variety of studies in the fields of biochemistry, pharmacology, and toxicology.

Scientific Research Applications

Anti-inflammatory Applications

• Synthesis and Biological Activity: A study by Abouzid et al. (2007) focused on the synthesis of 6-aryl-4-oxohexanoic acids, which included derivatives similar to 6-(2,3-Dichlorophenyl)-6-oxohexanoic acid. These compounds were tested for anti-inflammatory properties using two models: the human whole blood assay and the carrageenan-induced rat paw edema test. One compound, specifically, demonstrated higher in vivo activity compared to fenbufen, a non-steroidal anti-inflammatory drug (Abouzid et al., 2007).

Mass Spectrometry Characterization

• Characterization and Fragmentation Pathways: Kanawati et al. (2007) characterized monocarboxylic acids like 5-oxohexanoic acid and 6-oxoheptanoic acid using electrospray ionization coupled with a triple quadrupole and TOF analyzer system. The study provides insights into the fragmentation pathways of these acids, which is relevant for understanding the behavior of similar compounds (Kanawati et al., 2007).

Molecular Docking and Structural Studies

• Vibrational and Structural Analysis: Vanasundari et al. (2018) conducted vibrational and structural investigations of compounds closely related to this compound. The study utilized spectroscopic methods and theoretical calculations to understand the stability, charge delocalization, and potential for biological activity (Vanasundari et al., 2018).

Enzymatic Production Methods

• Enzymatic Production of 6-Oxohexanoic Acid: Yamada et al. (2017) developed an enzymatic method to produce 6-oxohexanoic acid from 6-aminohexanoic acid using an ω-amino group-oxidizing enzyme. This demonstrates an effective approach to synthesize derivatives of 6-oxohexanoic acid, which may include this compound (Yamada et al., 2017).

Novel Applications in Organic Synthesis

• Use in Organic Synthesis: Studies have explored the use of related compounds in various organic synthesis processes. These include the synthesis of biotin (vitamin H) and fluorescent probes for biological membranes, demonstrating the utility of such compounds in diverse synthetic routes (Zav’yalov et al., 2006), (Setsukinai et al., 2003).